3-benzyl-2-[3-(5-methyl-2-furyl)-1-phenyl-1H-pyrazol-4-yl]-1,3-thiazolidin-4-one

• IUPAC Name: 3-benzyl-2-[3-(5-methylfuran-2-yl)-1-phenylpyrazol-4-yl]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H21N3O2S/c1-17-12-13-21(29-17)23-20(15-27(25-23)19-10-6-3-7-11-19)24-26(22(28)16-30-24)14-18-8-4-2-5-9-18/h2-13,15,24H,14,16H2,1H3
• InChI Key: QFGUMVBMVJRYGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=NN(C=C2C3N(C(=O)CS3)CC4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C24H21N3O2S
• Molecular Weight: 415.5 g/mol

Description

3-benzyl-2-[3-(5-methyl-2-furyl)-1-phenyl-1H-pyrazol-4-yl]-1,3-thiazolidin-4-one is a chemical compound that has drawn significant attention from the scientific community due to its potential for use in various fields of research. This compound is known for its unique structure, which allows it to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

3-benzyl-2-[3-(5-methyl-2-furyl)-1-phenyl-1H-pyrazol-4-yl]-1,3-thiazolidin-4-one has been studied for its potential use in various fields of research. One of its primary applications is in the field of medicinal chemistry, where it has been tested for its potential as an anti-inflammatory agent. This compound has also been studied for its potential use as an anti-cancer agent, as it has been shown to exhibit cytotoxic effects against certain cancer cell lines.

Mechanism of Action

The mechanism of action of 3-benzyl-2-[3-(5-methyl-2-furyl)-1-phenyl-1H-pyrazol-4-yl]-1,3-thiazolidin-4-one is not fully understood. However, it is believed to exert its effects through the inhibition of certain enzymes and pathways involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
3-benzyl-2-[3-(5-methyl-2-furyl)-1-phenyl-1H-pyrazol-4-yl]-1,3-thiazolidin-4-one has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, this compound has also been shown to exhibit antioxidant and antimicrobial effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-benzyl-2-[3-(5-methyl-2-furyl)-1-phenyl-1H-pyrazol-4-yl]-1,3-thiazolidin-4-one in lab experiments is its unique structure, which allows it to exhibit a range of effects. However, one limitation is the limited availability of this compound, which can make it difficult to obtain for use in research.

Future Directions

There are several future directions for research involving 3-benzyl-2-[3-(5-methyl-2-furyl)-1-phenyl-1H-pyrazol-4-yl]-1,3-thiazolidin-4-one. One area of interest is in the development of new anti-inflammatory and anti-cancer agents based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for use in other fields of research, such as neurology and immunology.

Synthesis Methods

The synthesis of 3-benzyl-2-[3-(5-methyl-2-furyl)-1-phenyl-1H-pyrazol-4-yl]-1,3-thiazolidin-4-one involves the condensation of 5-methyl-2-furyl-1-phenyl-1H-pyrazol-4-carbaldehyde with thiosemicarbazide, followed by cyclization with benzyl bromide in the presence of sodium ethoxide. The resulting compound is then treated with acetic anhydride to yield the final product.